1-(3-Fluoro-4-methoxybenzyl)piperazine
Overview
Description
“1-(3-Fluoro-4-methoxybenzyl)piperazine” is a chemical compound with the molecular formula C12H17FN2O . It has a molecular weight of 224.27 . This compound is used in proteomics research .
Molecular Structure Analysis
The molecular structure of “1-(3-Fluoro-4-methoxybenzyl)piperazine” consists of 12 carbon atoms, 17 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, and 1 oxygen atom .Physical And Chemical Properties Analysis
“1-(3-Fluoro-4-methoxybenzyl)piperazine” is a liquid at room temperature .Scientific Research Applications
Proteomics Research
1-(3-Fluoro-4-methoxybenzyl)piperazine is utilized as a biochemical in proteomics research. Researchers investigate its interactions with proteins, enzymatic activities, and cellular processes. Its unique chemical structure may offer insights into protein-ligand binding and protein function modulation .
Pharmaceutical Intermediates
Similar to its analog, 1-(4-Methoxybenzyl)piperazine, FMBP serves as a pharmaceutical intermediate. It participates in synthetic pathways for drug development. Its reactivity and functional groups make it valuable for creating novel compounds with potential therapeutic applications .
Neurotransmitter Potential
1-(4-Methoxybenzyl)piperazine (MBP), a close relative of FMBP, has garnered significant attention due to its potential to function as a neurotransmitter. While FMBP shares structural similarities, further research is needed to explore its role in neuronal signaling and neurotransmission .
Biochemical and Physiological Regulation
FMBP’s capacity to regulate biochemical and physiological processes remains an area of interest. Researchers investigate its effects on cellular pathways, gene expression, and metabolic networks. Understanding these regulatory mechanisms could lead to therapeutic applications .
Antimicrobial Activity
Although specific studies on FMBP’s antimicrobial properties are limited, its structural features suggest potential activity against bacteria, fungi, or parasites. Researchers may explore its efficacy as an antimicrobial agent or as part of combination therapies .
Chemical Biology and Drug Design
FMBP’s unique substituents and piperazine ring make it an intriguing scaffold for chemical biology studies. Researchers can modify its structure to create derivatives with specific properties. These derivatives may serve as lead compounds for drug design and optimization .
Safety and Hazards
The safety data sheet for “1-(3-Fluoro-4-methoxybenzyl)piperazine” suggests that personal protective equipment/face protection should be worn when handling this chemical. It should be stored at room temperature and contact with skin, eyes, or clothing should be avoided. Ingestion and inhalation should also be avoided .
properties
IUPAC Name |
1-[(3-fluoro-4-methoxyphenyl)methyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17FN2O/c1-16-12-3-2-10(8-11(12)13)9-15-6-4-14-5-7-15/h2-3,8,14H,4-7,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOHKJEHZIZZYLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCNCC2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
523980-18-9 |
Source
|
| Record name | 1-[(3-fluoro-4-methoxyphenyl)methyl]piperazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-4-(Dimethylamino)-N-[(2-phenylpyridin-4-yl)methyl]but-2-enamide](/img/structure/B2678787.png)
![N-[2-[Cyanomethyl(propyl)amino]-2-oxoethyl]-2,4-difluorobenzamide](/img/structure/B2678788.png)
![N-(1-cyanocyclohexyl)-N-methyl-2-{4-[(1-phenyl-1H-pyrazol-4-yl)methyl]piperazin-1-yl}acetamide](/img/structure/B2678795.png)
![1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(2-(indolin-1-yl)-2-oxoethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one](/img/structure/B2678800.png)
![2-(3-(3,4-dimethoxyphenethyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-methoxyethyl)acetamide](/img/structure/B2678801.png)
![N-(2-(3-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2-fluorobenzamide](/img/structure/B2678803.png)